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Compound of Interest

Compound Name: 2-Propoxy-1-propanol
CAS No.: 10215-30-2
Cat. No.: B159945
Get Quote
. J

Executive Safety Summary

Immediate Action Required: 2-Propoxy-1-propanol (Propylene glycol n-propyl ether) is a
Class Il Flammable Liquid and a severe eye irritant. It possesses a flash point of ~48°C
(118°F).

Core Directive: Under no circumstances should this solvent be disposed of via sanitary sewer
systems, regardless of its water solubility. It must be managed as RCRA Hazardous Waste
(D001) due to ignitability.

This guide provides a self-validating workflow to ensure compliance with EPA regulations and
to protect laboratory infrastructure from fire hazards and chemical incompatibility events.

Chemical Profile & Disposal Drivers

To manage waste effectively, you must understand the physicochemical properties driving the
regulatory requirements.
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Property Value Operational Implication

Unique identifier for waste

CAS Number 10215-30-2 _
manifests.
) CRITICAL.: Classifies as RCRA
Flash Point 48°C (118°F) ]
D001 (Ignitable).
. o RISK: High mobility in spills; do
Water Solubility Fully Miscible )
not dilute to flush.
- ) Low volatility compared to
Boiling Point ~150°C ] )
ether; residues persist.
o ) Can form peroxides upon
Reactivity Peroxide Former (Low) )
prolonged exposure to air.[1]
Primary waste code for
EPA Waste Code D001

labeling.

Pre-Disposal Validation (The "Self-Validating
System")

Before moving liquid to a waste container, perform this three-step validation. This system
prevents the most common cause of lab accidents: incompatible waste mixing.

e The Oxidizer Check:

o Question: Was this solvent used with strong oxidizers (e.g., Nitric Acid, Perchlorates,
Hydrogen Peroxide)?

o Action: If YES, do not mix with general organic waste. Create a separate, dedicated waste
stream labeled "Oxidizing Waste."

o Reasoning: Glycol ethers can react violently with oxidizers, leading to rapid pressurization
and container rupture.

e The Halogen Check:
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o Question: Is the solvent mixed with Chloroform, DCM, or Methylene Chloride?

o Action: If YES, dispose in the Halogenated waste stream. If NO, use the Non-Halogenated
stream.

o Reasoning: Mixing non-halogenated solvents (like 2-Propoxy-1-propanol) into
halogenated waste increases disposal costs significantly (often by 300%-+).

e The Peroxide Validation (For Aged Containers):
o Question: Has the source container been open >12 months?

o Action: Test for peroxides using a standard starch-iodide strip. If >100 ppm, contact EHS
for stabilization before moving.

o Reasoning: While P-series glycol ethers are more stable than diethyl ether, they can still
form explosive peroxides over long periods.

Waste Stream Segregation Logic

The following diagram illustrates the decision matrix for segregating this chemical. Adhering to
this logic ensures regulatory compliance and cost control.
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Figure 1: Decision matrix for segregating 2-Propoxy-1-propanol waste to prevent
incompatibility and optimize disposal costs.

Step-by-Step Disposal Protocol
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Phase 1: Containerization

o Material: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

o Why: HDPE is resistant to glycol ethers and prevents breakage. Amber glass inhibits light-
catalyzed peroxide formation.

e Headspace: Leave at least 10% headspace in the container.

o Why: Liquid expands with temperature changes. Lack of headspace leads to container
failure / leaks in storage cabinets.

Phase 2: Labeling (RCRA Compliance)

Every container must be labeled immediately upon the first drop of waste entering it.

Tag: Attach the hazardous waste tag.

Identity: Write "2-Propoxy-1-propanol” (Do not use abbreviations like "PnP").[2]

Hazard Checkbox: Check "Ignitable” or "Flammable."

Constituents: If a mixture, list all components and approximate percentages (e.g., "2-
Propoxy-1-propanol 50%, Water 50%").

Phase 3: Satellite Accumulation

» Store the container in a dedicated Satellite Accumulation Area (SAA) at or near the point of
generation.

e Secondary Containment: The waste bottle must sit in a secondary tray capable of holding
110% of the bottle's volume.

» Closed Container Rule: Keep the cap tightly closed unless actively adding waste. Funnels
must be removed immediately after use.

Phase 4: Final Handoff

» Tighten cap.
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» Wipe down the exterior.

e Submit a waste pickup request to your facility's EHS department.

Emergency Procedures (Spill Management)

Scenario: Benchtop Spill (< 500 mL)

Alert: Notify nearby personnel.

Ignition Control: Immediately turn off hot plates and stirrers.

PPE: Don nitrile gloves and safety goggles.

Absorb: Use Universal Absorbent Pads or Vermiculite.

o Note: Do not use combustible materials like sawdust.

Disposal: Place soaked absorbents into a sealable bag/container and label as "Hazardous
Waste (Debris contaminated with Flammable Solvent)."

Scenario: Large Spill (> 1 Liter)

Evacuate: Clear the lab immediately.

Isolate: Close the door to the lab.

Contact: Call site emergency response.

Ventilation: If safe to do so, ensure fume hoods are running (emergency purge) to prevent
vapor buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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